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Compound of Interest

Compound Name:
Ethyl 5-bromo-1-benzothiophene-

2-carboxylate

Cat. No.: B1647644 Get Quote

This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals interested in Ethyl 5-bromo-1-benzothiophene-2-carboxylate. It

covers the compound's chemical identity, synthesis, analytical characterization, and its

significant applications as a key intermediate in medicinal chemistry and materials science.

Introduction and Chemical Identity
Ethyl 5-bromo-1-benzothiophene-2-carboxylate is a heterocyclic organic compound

featuring a benzothiophene core. This structure is characterized by a benzene ring fused to a

thiophene ring. The molecule is further functionalized with a bromine atom at the 5-position and

an ethyl carboxylate group at the 2-position, making it a versatile building block in organic

synthesis.[1][2] Its strategic placement of reactive sites—the bromine atom for cross-coupling

reactions and the ester for amide bond formation or reduction—renders it highly valuable for

creating diverse and complex molecular architectures.[2]

The benzothiophene motif is a prominent scaffold in medicinal chemistry, known to impart

significant pharmacological activity. Consequently, this compound serves as a crucial starting

material for the synthesis of potential therapeutics targeting a range of diseases.[1][2]
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Property Value Source(s)

CAS Number 13771-68-1 [1][3][4]

Molecular Formula C₁₁H₉BrO₂S [1][3][4]

Molecular Weight 285.16 g/mol [1][4]

IUPAC Name
ethyl 5-bromo-1-

benzothiophene-2-carboxylate
[4]

Synonyms

Ethyl 5-bromo-1-

benzo[b]thiophene-2-

carboxylate, 5-

Bromobenzo[b]thiophene-2-

carboxylic acid ethyl ester

[1][4]

Appearance White to off-white solid (typical)

SMILES
CCOC(=O)C1=CC2=C(S1)C=

CC(=C2)Br
[4]

InChIKey
QYNBPINLQQVHBJ-

UHFFFAOYSA-N
[4]

Synthesis and Mechanistic Rationale
The synthesis of Ethyl 5-bromo-1-benzothiophene-2-carboxylate is not commonly detailed

as a direct, one-pot reaction in readily available literature, as it is often a commercially available

starting material. However, a logical and established synthetic approach involves the

esterification of the corresponding carboxylic acid, 5-bromobenzo[b]thiophene-2-carboxylic

acid.

Proposed Synthetic Workflow:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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